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5-Methoxy-2,3-dihydrobenzofuran-
Compound Name:
2-carboxylic acid

Cat. No.: B1291524

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of
dihydrobenzofuran carboxylic acids, compounds of significant interest in medicinal chemistry
and drug development due to their diverse biological activities. This document details the
organisms from which these compounds have been isolated, presents quantitative data on
their yields, outlines detailed experimental protocols for their extraction and purification, and
illustrates a generalized biosynthetic pathway.

Principal Natural Sources

Dihydrobenzofuran carboxylic acids have been predominantly isolated from plant and fungal
species. The following sections provide detailed information on prominent examples.

Plant Sources

1.1.1. Myrsine seguinii

The aerial parts of Myrsine seguinii have been identified as a rich source of a series of
prenylated 2,3-dihydrobenzofuran-5-carboxylic acids, collectively known as myrsinoic acids.

1.1.2. Polygonum barbatum
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The whole plant of Polygonum barbatum has yielded several dihydrobenzofuran derivatives,
including those with carboxylic acid functionalities.[1] Three specific dihydrobenzofuran
derivatives have been successfully isolated from the ethyl acetate fraction of this plant.[1]

Fungal Sources

Several fungal genera, particularly Aspergillus and Penicillium, are known to produce a variety
of benzofuran and dihydrobenzofuran derivatives. While the literature extensively documents
various derivatives, specific examples of dihydrobenzofuran carboxylic acids with detailed
isolation data are less common than in plant sources. However, a derivative, 4-epi-seco-
shornephine A carboxylic acid, has been isolated from the marine-algal endophytic fungus
Aspergillus alabamensis.[2]

Quantitative Data on Isolated Compounds

The following tables summarize the quantitative data from the isolation of dihydrobenzofuran
carboxylic acids from their natural sources.

Table 1: Dihydrobenzofuran Carboxylic Acids from Myrsine seguinii

Yield (% wiw of

Compound Name Starting Material Yield (mg) . .
starting material)

L ) 1.2 kg of dried aerial
Myrsinoic Acid A 10 0.00083%
parts

o ) 1.2 kg of dried aerial
Myrsinoic Acid B 20.9 0.00174%
parts

L ) 1.2 kg of dried aerial
Myrsinoic Acid | 15.8 0.00132%
parts

L ) 1.2 kg of dried aerial
Myrsinoic Acid J 2.9 0.00024%
parts

Table 2: Dihydrobenzofuran Carboxylic Acid Derivatives from Polygonum barbatum
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) . Ethyl Acetate Isolated
Compound Name Starting Material .
Fraction (g) Compounds
Three

Methyl (2S,3S)-2-(3,4-
dimethoxyphenyl)-4-
((E)-3-ethoxy-3-
oxoprop-1-en-1-yl)-7-
methoxy-2,3-
dihydrobenzo-furan-3-

carboxylate

dihydrobenzofuran
derivatives (1-3) were

) isolated from this
5.4 kg of dried whole

48 fraction. The specific
plant

yield for each
compound was not
detailed in the

reviewed literature.[1]

(E)-3-((2S,3S)-2-(3,4-
dimethoxyphenyl)-7-
methoxy-3-(methoxy
carbonyl)-2,3-
dihydrobenzofuran-4-

ylacrylic acid

Three
dihydrobenzofuran
derivatives (1-3) were

. isolated from this
5.4 kg of dried whole

48 fraction. The specific
plant

yield for each
compound was not
detailed in the

reviewed literature.[1]

(2S,3S)-4-((E)-2-
carboxyvinyl)-2-(3,4-
dimethoxyphenyl)-7-
hydroxy-2,3-
dihydrobenzofuran-3-

carboxylic acid

Three
dihydrobenzofuran
derivatives (1-3) were

isolated from this
5.4 kg of dried whole

48 fraction. The specific
plant

yield for each
compound was not
detailed in the

reviewed literature.[1]

Experimental Protocols
Isolation of Myrsinoic Acids from Myrsine seguinii

3.1.1. Extraction and Fractionation
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Dried and powdered aerial parts of M. seguinii (1.2 kg) are extracted with methanol (3 x 6 L,
90 min each) in an ultrasonic bath.

The methanol extract is concentrated under reduced pressure to yield a crude extract.

The crude extract is suspended in 90% aqueous methanol and partitioned with n-hexane.

The 90% methanol layer is evaporated, resuspended in water, and successively partitioned
with ethyl acetate and n-butanol.

3.1.2. Purification

The ethyl acetate soluble extract is subjected to silica gel column chromatography.

Further purification of the resulting fractions is achieved using reverse-phase High-
Performance Liquid Chromatography (HPLC) to yield the individual myrsinoic acids.

Isolation of Dihydrobenzofuran Carboxylic Acid
Derivatives from Polygonum barbatum[1]

3.2.1. Extraction and Fractionation[1]

e The shade-dried and powdered whole plant of P. barbatum (5.4 kg) is extracted with
methanol.[1]

e The crude methanol extract (245 g) is obtained after filtration and evaporation.[1]

e The crude extract is partitioned successively with n-hexane, ethyl acetate, and n-butanol,
yielding 85 g, 48 g, and 94 g of each fraction, respectively.[1]

3.2.2. Purification[1]

e The ethyl acetate fraction (48 g) is subjected to column chromatography for the isolation of
the dihydrobenzofuran derivatives.[1]

» The structures of the isolated compounds are characterized using various spectroscopic
techniques, including UV, IR, mass spectrometry, and 1D and 2D NMR spectroscopy.[1]
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Biosynthesis and Visualization

The biosynthesis of the dihydrobenzofuran core in lignans, which are structurally related to the
carboxylic acid derivatives discussed, is understood to proceed via the oxidative dimerization of
phenylpropanoid monomers. This process is initiated by the oxidation of monolignols to form
radicals, which then couple to form the characteristic dihydrobenzofuran ring system.

Phenylpropanoid Pathway Monolignol Biosynthesis

- Ao )~

Click to download full resolution via product page

Caption: Generalized biosynthetic pathway to dihydrobenzofuran carboxylic acids.

Conclusion

This guide highlights that plants, particularly Myrsine seguinii and Polygonum barbatum, are
well-documented sources of dihydrobenzofuran carboxylic acids, with established protocols for
their isolation and quantification. Fungal sources, while known to produce a vast array of
secondary metabolites, require further investigation to identify and quantify species that
produce significant amounts of dihydrobenzofuran carboxylic acids. The general biosynthetic
pathway provides a framework for understanding the formation of these complex molecules,
offering potential avenues for synthetic biology and metabolic engineering approaches to
enhance their production. The detailed experimental protocols provided herein serve as a
valuable resource for researchers aiming to isolate and study these promising natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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